Cas no 2411298-79-6 (2-[4-(Oxiran-2-ylmethoxy)phenyl]quinoxaline)

• Product Name: 2-[4-(Oxiran-2-ylmethoxy)phenyl]quinoxaline
• CAS No: 2411298-79-6
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 5357677
• Update Time: 2025-06-11

2-[4-(Oxiran-2-ylmethoxy)phenyl]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Oxiran-2-ylmethoxy)phenyl]quinoxaline
• 2-{4-[(oxiran-2-yl)methoxy]phenyl}quinoxaline
• Z3991577743

• Inchi： 1S/C17H14N2O2/c1-2-4-16-15(3-1)18-9-17(19-16)12-5-7-13(8-6-12)20-10-14-11-21-14/h1-9,14H,10-11H2
• InChI Key： AFLRZJIJVDQIKX-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC(=CC=1)C1C=NC2C=CC=CC=2N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 344
• XLogP3: 2.5
• Topological Polar Surface Area: 47.5

Additional information on 2-[4-(Oxiran-2-ylmethoxy)phenyl]quinoxaline

Introduction to 2-[4-(Oxiran-2-ylmethoxy)phenyl]quinoxaline (CAS No. 2411298-79-6)

2-[4-(Oxiran-2-ylmethoxy)phenyl]quinoxaline, identified by the Chemical Abstracts Service Number (CAS No.) 2411298-79-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of 2-[4-(Oxiran-2-ylmethoxy)phenyl]quinoxaline consists of a quinoxaline core fused with a phenyl ring substituted at the 4-position with an oxiran-2-ylmethoxy group. This unique arrangement of functional groups imparts distinct chemical properties that are being explored for their therapeutic efficacy. The presence of the oxirane ring, in particular, introduces reactivity that can be leveraged in various synthetic pathways and biological interactions.

In recent years, there has been a surge in research focused on developing novel compounds with quinoxaline scaffolds due to their demonstrated pharmacological potential. Quinoxalines are known for their ability to modulate multiple biological targets, including enzymes and receptors involved in critical cellular processes. The derivative 2-[4-(Oxiran-2-ylmethoxy)phenyl]quinoxaline is no exception, and its unique chemical profile has positioned it as a promising candidate for further investigation.

One of the most compelling aspects of 2-[4-(Oxiran-2-ylmethoxy)phenyl]quinoxaline is its versatility in medicinal chemistry applications. The oxiran-2-ylmethoxy group not only enhances the compound's solubility and bioavailability but also provides a handle for further chemical modifications. This reactivity has been exploited in the synthesis of more complex derivatives aimed at improving selectivity and potency against specific biological targets.

Recent studies have highlighted the potential of 2-[4-(Oxiran-2-ylmethoxy)phenyl]quinoxaline in addressing various therapeutic challenges. For instance, preliminary investigations suggest that this compound may exhibit inhibitory activity against certain kinases, which are key players in cancer progression. The quinoxaline core is known to interact with ATP-binding sites, making it an attractive scaffold for kinase inhibitors. Additionally, the phenyl ring substitution pattern may contribute to enhanced binding affinity and selectivity.

The oxirane group in 2-[4-(Oxiran-2-ylmethoxy)phenyl]quinoxaline also opens up possibilities for covalent interactions with biological targets. This feature is particularly valuable in designing probes for biochemical assays and potentially in developing targeted drug delivery systems. The ability to form stable covalent bonds can increase the residence time of the drug within the target cell, thereby improving therapeutic outcomes.

In the context of drug discovery, 2-[4-(Oxiran-2-ylmethoxy)phenyl]quinoxaline represents a prime example of how structural modifications can lead to novel pharmacological entities. Researchers are exploring its potential as a lead compound for further optimization through structure-based drug design approaches. High-throughput screening (HTS) campaigns have identified derivatives with improved pharmacokinetic profiles, paving the way for more advanced preclinical studies.

The synthesis of 2-[4-(Oxiran-2-ylmethoxy)phenyl]quinoxaline involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps include the formation of the quinoxaline core through condensation reactions followed by functionalization at the 4-position of the phenyl ring. The introduction of the oxiran-2-ylmethoxy group requires careful control of reaction conditions to ensure high yield and purity.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 2-[4-(Oxiran-2-ylmethoxy)phenyl]quinoxaline. Molecular modeling studies have provided insights into its binding mode with biological targets, helping researchers rationalize its pharmacological effects. These computational tools are indispensable in modern drug discovery, enabling rapid screening and optimization of candidate compounds.

The future prospects for 2-[4-(Oxiran-2-ylmethoxy)phenyl]quinoxaline are bright, with ongoing research aimed at elucidating its full therapeutic potential. Preclinical studies are underway to evaluate its safety and efficacy in animal models, with a focus on identifying potential therapeutic applications. Collaborative efforts between academia and industry are expected to accelerate these developments, bringing this promising compound closer to clinical translation.

In conclusion, 2-[4-(Oxiran-2-ymethoxy)phenyl]quinoxaline (CAS No. 2411298-79-6) is a structurally intriguing molecule with significant pharmaceutical promise. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, while recent research highlights its potential as an inhibitor of key biological targets. As our understanding of its properties continues to grow, so too does its potential to contribute to advancements in medicine.